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The table below summarizes the key properties of AKI-001 that are relevant to formulation work.

Table 1: Key Identifiers of AKI-001

Property Description

Molecular Weight 348.44 g/mol [1]

Chemical Formula C₂₁H₂₄N₄O [2] [1]

CAS Number 925218-37-7 [2] [1]

Description Potent Aurora Kinase Inhibitor [1] [3]

BCS Classification (Predicted) Class II (Low Solubility, High Permeability) [4]

A key challenge for low-solubility compounds is that they cannot be simply converted into standard oral or

intravenous dosage forms, as their limited dissolution in aqueous environments leads to low bioavailability

and a limited therapeutic effect [4].
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Here are established techniques to improve the dissolution rate and bioavailability of poorly soluble

compounds like AKI-001.

Table 2: Common Formulation Techniques for Solubility Enhancement

Technique Mechanism of Action
Potential Dosage
Forms

Amorphous Solid
Dispersions

Incorporates the API into a polymer matrix, maintaining
it in a higher-energy amorphous state with improved

aqueous solubility compared to its crystalline form. [4]

Tablets, Capsules

Cyclodextrin
Complexation

The hydrophobic inner pocket of cyclodextrin

molecules forms an inclusion complex with the API,
shielding its hydrophobic parts. The hydrophilic outer

surface makes the entire complex water-soluble. [4]

Oral solutions,

Injectables

Nanosuspensions Reduces API particle size to the nanoscale (typically

100-1000 nm), dramatically increasing the surface
area-to-volume ratio and enhancing interaction with

water. [4]

Oral liquids,

Capsules, Tablets,
Injectables,

Aerosols

The following diagram illustrates the experimental workflow for developing a nanosuspension, a nearly

universal approach for insoluble molecules.
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Frequently Asked Questions (FAQs) for Researchers

Q1: We only have a small amount of AKI-001 for initial studies. Which technique should we try first?

A1: Nanomilling is an excellent starting point, as formulation work can begin with only a small amount of

the API. It is considered a nearly universal approach for insoluble molecules and is a robust, scalable

process. [4]

Q2: Our nanosuspension is unstable, and the particles are aggregating. What could be the cause? A2:

Particle aggregation is a common challenge. Without proper stabilization, nanomilled APIs tend to
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agglomerate or increase in size over time via Ostwald Ripening. The solution is an iterative process of

stabilizer selection, which relies on pre-formulation data and experience with stabilizer properties. [4]

Q3: What pre-formulation data is critical for selecting the right technique? A3: Understanding the

thermal and light stability of your API is crucial. For instance, if AKI-001 is not thermally stable,

techniques like hot melt extrusion should be avoided. If it is light-sensitive, amber lighting must be used

during processing and packaging. [4]

Q4: Our molecule is highly lipophilic. Are there any techniques that can help? A4: Yes, cyclodextrin

complexation is particularly well-suited for encapsulating lipophilic molecules. The technique shields the

hydrophobic functionality of the API, resulting in a complex that is water-soluble. [4]

I hope this technical guide provides a solid foundation for your work with AKI-001. The field of solubility

enhancement is advanced, and with a systematic approach, these challenges can be successfully overcome.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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